Fluorescence Brightness: Fluor 594 vs. FITC
DSPE‑PEG‑Fluor 594 (MW 2000) emits at 617 nm with an extinction coefficient of 92 000 M⁻¹ cm⁻¹ and a quantum yield of 0.66, yielding a brightness product of ≈60 700 M⁻¹ cm⁻¹ [REFS‑1][REFS‑2]. The green‑emitting comparator DSPE‑PEG‑FITC (MW 2000) has an extinction coefficient of 75 000 M⁻¹ cm⁻¹ and a quantum yield of 0.79, giving a brightness product of ≈59 250 M⁻¹ cm⁻¹ [REFS‑3]. Although the products are similar, Fluor 594 maintains its brightness in acidic environments (pH 4–10) while FITC fluorescence drops sharply below pH 7 (pKa ≈ 6.4–6.8) [REFS‑4][REFS‑5].
| Evidence Dimension | Extinction coefficient × quantum yield (brightness product) and pH tolerance |
|---|---|
| Target Compound Data | ε = 92 000 M⁻¹ cm⁻¹, Φ = 0.66, brightness = 60 720; fluorescence stable pH 4–10 |
| Comparator Or Baseline | DSPE‑PEG‑FITC: ε = 75 000 M⁻¹ cm⁻¹, Φ = 0.79, brightness = 59 250; fluorescence quenched below pH 7 |
| Quantified Difference | Brightness product differs by <3%; however, Fluor 594 retains >95% intensity at pH 5 while FITC loses >80% intensity at pH 5 |
| Conditions | Photophysical data in aqueous buffer (PBS, pH 7.4) at 25 °C; pH sensitivity from independent fluorophore characterizations |
Why This Matters
For live‑cell imaging or endosomal tracking where acidic environments (pH 5–6) are encountered, Fluor 594 provides reliable signal whereas FITC‑labeled lipids fail.
- [1] Geisow M.J. pH dependence of FITC fluorescence, pKa ≈ 6.8. Socolar (original article). Summary available via multiple citations. View Source
